Cas no 730971-21-8 (1-Chloroisoquinoline-7-carboxylic acid)

• Product Name: 1-Chloroisoquinoline-7-carboxylic acid
• CAS No: 730971-21-8
• MF: C₁₀H₆ClNO₂
• MW: 207.613141536713
• MDL: MFCD15526624
• CID: 1011816
• PubChem ID: 21192491
• Update Time: 2025-04-20

1-Chloroisoquinoline-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-isoquinoline-7-carboxylic acid
• 1-chloro-7-isoquinolinecarboxylic acid
• 1-Chloroisoquinoline-7-carboxylic acid
• AK-64463
• ANW-68774
• CTK8C2657
• KB-218760
• MolPort-008-266-704
• YGEAVRLLVLRDFR-UHFFFAOYSA-N
• AKOS016005801
• AS-40886
• SCHEMBL2671644
• 730971-21-8
• DTXSID50611281
• FT-0716875
• EN300-3518238
• MFCD15526624
• 1-Chloro-isoquinoline-7-carboxylicacid
• DB-074661
• 223671-54-3

• MDL： MFCD15526624
• Inchi： 1S/C10H6ClNO2/c11-9-8-5-7(10(13)14)2-1-6(8)3-4-12-9/h1-5H,(H,13,14)
• InChI Key： YGEAVRLLVLRDFR-UHFFFAOYSA-N
• SMILES： ClC1C2C=C(C(=O)O)C=CC=2C=CN=1

Computed Properties

• Exact Mass: 207.0087061g/mol
• Monoisotopic Mass: 207.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2Ų